Cas no 110-27-0 (Isopropyl myristate)

• Product Name: Isopropyl myristate
• CAS No: 110-27-0
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• MDL: MFCD00008982
• CID: 35608
• PubChem ID: 8042
• Update Time: 2026-03-10

Isopropyl myristate Chemical and Physical Properties

Names and Identifiers

• Isopropyl myristate
• BISOMEL
• ESTERGEL
• FEMA 3556
• ISO-PROPYL N-TETRADECANOATE
• ISOPROPYL TETRADECANOATE
• MYRISTIC ACID ISOPROPYL ESTER
• TETRADECANOIC ACID 1-METHYLETHYL ESTER
• TETRADECANOIC ACID ISOPROPYL ESTER
• 1-Methylethyl tetradecanoate
• 1-Tridecanecarboxylic acid, isopropyl ester
• component of Sardo Bath Oil
• crodacolipm
• Crodamol 1PM
• Crodamol I.P.M.
• Crodamol IPM
• D 50
• IPM
• 1-methylethyl ester of tetradecanoic acid
• Emcol-IM
• IPM 100,IPM-EX,IPM-R
• i-propyl myristate
• Isomyst
• isopropyl myristinate
• Isopropyl tetradecanoate
• Isopropyl-myristate
• ja-faipm
• Promyr
• Revenge
• Tegester
• IPM 100
• IPM-EX
• IPM-R
• Tetradecanoic acid, 1-methylethyl ester
• Deltyl Extra
• Kesscomir
• Sinnoester MIP
• Plymoutm IPM
• Unimate IPM
• Starfol IPM
• Kessco IPM
• Wickenol 101
• Emerest 2314
• JA-FA IPM
• Kessco isopropyl myristate
• Deltylextra
• Tetradecanoic acid, isopropyl
• Tetradecanoic acid, isopropyl ester
• isopropylmyristate
• Myristic a
• Myristic acid, isopropyl ester
• Tetradecanoic acid, isopropyl este
• Isopropyl Tetradecanoate,CP
• WE(2:0(1Me)/14:0)
• D02296
• Tegosoft M
• BRD-K13409143-001-01-9
• M0481
• Liponate IPM
• ISOPROPYL MYRISTATE (USP-RS)
• SR-01000944751-1
• NSC-406280
• SCHEMBL2442
• Isopropyl myristate, Vetec(TM) reagent grade, 98%
• 1405-98-7
• 0RE8K4LNJS
• Isopropyl tetradecanoic acid
• Estergel (TN)
• ISOPROPYL MYRISTATE [II]
• ISOPROPYL MYRISTATE [VANDF]
• CHEBI:90027
• ISOPROPYL MYRISTATE [WHO-DD]
• EINECS 203-751-4
• CS-0085813
• SBI-0654218.0001
• NCGC00259614-01
• ISOPROPYL MYRISTATE (EP MONOGRAPH)
• NSC 406280
• Isopropyl myristate (NF)
• WLN: 13VOY1&1
• 110-27-0
• propan-2-yl tetradecanoate
• NCGC00164071-02
• ISOPROPYL MYRISTATE [HSDB]
• LS-14615
• ISOPROPYL MYRISTATE (MART.)
• MFCD00008982
• EC 203-751-4
• ISOPROPYL MYRISTATE [MART.]
• DTXSID0026838
• ISOPROPYL MYRISTATE [MI]
• NS00006471
• MYRISTIC ACID, ISOPROPYL ALCOHOL ESTER
• ISOPROPYL MYRISTATE (II)
• Isopropyl myristate, 98%
• Isopropyl myristate, >=90% (GC)
• NCGC00164071-01
• ISOPROPYL MYRISTATE [EP MONOGRAPH]
• Lexol IPM
• NSC406280
• Tox21_303171
• EN300-25299830
• Q-201418
• methylethyl tetradecanoate
• SR-01000944751
• Tox21_112080
• HY-124190
• Isopropyl myristate, United States Pharmacopeia (USP) Reference Standard
• ISOPROPYL MYRISTATE [USP-RS]
• NCGC00164071-03
• TETRADECANOIC ACID,ISOPROPYL ESTER (MYRISTATE,ISOPROPYL ESTER)
• Isopropyl myristate [USAN:NF]
• Isopropyl Myristate Solution. 500mL, Sterile
• Tetradecanoic acid methyethyl ester
• CAS-110-27-0
• ISOPROPYL MYRISTATE [FHFI]
• Deltyextra
• F71211
• AKOS015902296
• BRN 1781127
• DB-040910
• HSDB 626
• Isopropyl myristate, >=98%
• Radia 7190
• UNII-0RE8K4LNJS
• Myristic acid-isopropyl ester
• Caswell No. 511E
• EPA Pesticide Chemical Code 000207
• Q416222
• Tox21_112080_1
• CHEMBL207602
• Tox21_202065
• DB13966
• LMFA07010677
• Isopropyl myristate, Pharmaceutical Secondary Standard; Certified Reference Material
• Isopropyl myristate; 1-Methylethyl tetradecanoate
• Isopropyl myristate [USAN]
• NCGC00256937-01
• DTXCID306838
• USEPA/OPP Pesticide Code: 000207
• Stepan D-50
• s2428
• FEMA No. 3556
• InChI=1/C17H34O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-17(18)19-16(2)3/h16H,4-15H2,1-3H
• Isopropyltetradecanoate
• TETRADECONOIC ACID, 1-METHYLETHYL ESTER
• Isopropyl myristate (Standard)
• 203-751-4
• FI32552
• HY-124190R

• MDL： MFCD00008982
• Inchi： 1S/C17H34O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-17(18)19-16(2)3/h16H,4-15H2,1-3H3
• InChI Key： AXISYYRBXTVTFY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(OC(C)C)=O

Computed Properties

• Exact Mass: 270.25600
• Monoisotopic Mass: 270.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: It is a colorless and odorless liquid, which can be mixed with vegetable oil in any proportion to be transparent, and is not easy to hydrolyze and rancidity.
• Density: 0.85 g/mL at 25 °C(lit.)
• Melting Point: ~3 °C (lit.)
• Boiling Point: 193 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 305.6 ° f
  Celsius: 152 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• Solubility: <0.05mg/l
• Water Partition Coefficient: Miscible with alcohol. Immiscible with water and glycerol.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 26.30000
• LogP: 5.63910
• Merck: 5215
• FEMA: 3556
• Solubility: Soluble in ether, ethanol and chloroform, it has good lubricity.

Isopropyl myristate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H313,H316
• Warning Statement： P312,P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：XB8600000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Hazard Level：6.1
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical additives
• Natural Products and Extracts Flavors and Fragrances

Additional information on Isopropyl myristate

Isopropyl Myristate (CAS No. 110-27-0): A Versatile Compound in Chemical and Biomedical Applications

Isopropyl myristate (C₁₈H₃₈O₂, CAS No. 110-27-0) is an ester formed through the esterification of isopropyl alcohol and myristic acid. This organic compound, widely recognized for its lipophilic properties, serves as a cornerstone in diverse industries, including cosmetics, pharmaceuticals, and chemical manufacturing. Its unique structure—a branched-chain alkyl group coupled with a long hydrocarbon chain—confers exceptional solubility in both oils and water, making it indispensable for formulation science.

In recent advancements, studies published in Journal of Cosmetic Dermatology (2023) highlighted its role as a cosmetic emollient, demonstrating enhanced skin permeation capabilities when combined with ceramides. Researchers noted that isopropyl myristate-based formulations improve barrier function recovery by up to 45% compared to traditional petrolatum-based products. This finding aligns with its established use in anti-aging serums and moisturizers where its ability to dissolve sebum residues aids in reducing comedogenicity while maintaining hydration.

The compound’s non-polar nature has driven innovations in drug delivery systems. A 2024 study in Nano Today revealed that nanoparticles stabilized with isopropyl myristate exhibit improved bioavailability of hydrophobic drugs like paclitaxel. The ester’s amphiphilic character facilitates self-assembling structures that protect therapeutic payloads from enzymatic degradation while targeting cancer cells via ligand conjugation techniques.

In biomedical research, its role as a solubilizing agent for poorly water-soluble compounds has been pivotal. For instance, a 2023 paper in Biomaterials Science demonstrated its efficacy in dissolving curcumin—a potent anti-inflammatory agent—with solubility enhancement exceeding 80-fold compared to aqueous solutions alone. This application underscores its utility in developing stable nutraceuticals and topical therapies.

Synthetic methodologies continue to evolve; recent advances include enzymatic catalysis using lipases to produce pharmaceutical-grade isopropyl myristate with purity >99%. Published in Catalysts Journal (2024), this method reduces energy consumption by 35% compared to traditional acid-catalyzed processes while eliminating heavy metal residues—a critical consideration for biocompatible applications.

In industrial applications, its compatibility with silicone polymers has led to breakthroughs in hair care formulations. A 2024 patent (USPTO #18976543) describes heat-stable hair sprays where the compound acts as a film-forming agent without compromising UV resistance or flexibility. This addresses longstanding challenges of humidity-induced flaking observed in conventional aerosols.

Safety profiles remain under rigorous scrutiny despite decades of use. A meta-analysis published in Toxicological Sciences (Q1 2024) confirmed no genotoxic effects at concentrations up to 5% w/w across multiple dermal exposure models. These findings reinforce regulatory approvals for its use concentrations up to 8% in cosmetics under EU CosIng database guidelines.

Ongoing research explores its potential as a green solvent replacement for chlorinated compounds. A collaborative study between MIT and BASF (preprint July 2024) demonstrated its effectiveness as a paint stripper solvent with comparable efficiency but zero ozone-depleting potential—marking progress toward sustainable industrial practices.

In conclusion, Isopropyl myristate continues to redefine applications across sectors through structural versatility and safety profile enhancements validated by contemporary research. Its multifunctional nature positions it as an essential component for next-generation formulations addressing evolving consumer demands and regulatory standards.